4-Tert-butylphenyl 2,5-dimethylphenyl sulfone

• Molecular Formula: C18H22O2S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 2-(4-tert-butylphenyl)sulfonyl-1,4-dimethylbenzene
• InChI: InChI=1S/C18H22O2S/c1-13-6-7-14(2)17(12-13)21(19,20)16-10-8-15(9-11-16)18(3,4)5/h6-12H,1-5H3
• InChI Key: FPQMXNAFUAPLOS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)C2=CC=C(C=C2)C(C)(C)C

Description

4-Tert-butylphenyl 2,5-dimethylphenyl sulfone is a chemical compound that has been widely used in scientific research due to its unique properties. It is a sulfone compound that has been synthesized using various methods and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-Tert-butylphenyl 2,5-dimethylphenyl sulfone is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in various metabolic pathways. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of various drugs and xenobiotics.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties. It has also been found to have antifungal and antibacterial activity. Additionally, it has been shown to have potential anticancer activity.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Tert-butylphenyl 2,5-dimethylphenyl sulfone in lab experiments include its unique properties, which make it a versatile building block for the synthesis of various organic compounds. It is also readily available and relatively inexpensive. However, its limitations include its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of 4-Tert-butylphenyl 2,5-dimethylphenyl sulfone. These include the synthesis of new derivatives with improved properties, such as increased potency and selectivity. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields, including medicine and agriculture. Finally, studies on the toxicity and safety of the compound are also needed to ensure its safe use in various applications.

Synthesis Methods

The synthesis of 4-Tert-butylphenyl 2,5-dimethylphenyl sulfone can be achieved by various methods, including the reaction of 4-Tert-butylphenol and 2,5-dimethylphenyl sulfone using acid catalysts. The reaction is carried out under reflux conditions, and the product is obtained by recrystallization from suitable solvents. Another method involves the reaction of 4-tert-butylphenol with 2,5-dimethylbenzenesulfonyl chloride in the presence of a base, such as triethylamine. The product is obtained by filtration and recrystallization from suitable solvents.

Scientific Research Applications

4-Tert-butylphenyl 2,5-dimethylphenyl sulfone has been widely used in scientific research due to its unique properties. It has been used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It has also been used as a reagent in the synthesis of sulfones and sulfonamides. Additionally, it has been used as a ligand in the preparation of metal complexes for catalytic applications.